Cas no 2138518-22-4 (2,6-Diazaspiro[3.5]nonane-6-carboxamide, N-(1,1-dimethylpropyl)-)

• Product Name: 2,6-Diazaspiro[3.5]nonane-6-carboxamide, N-(1,1-dimethylpropyl)-
• CAS No: 2138518-22-4
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 5300660
• Update Time: 2025-05-19

2,6-Diazaspiro[3.5]nonane-6-carboxamide, N-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.5]nonane-6-carboxamide, N-(1,1-dimethylpropyl)-

• Inchi： 1S/C13H25N3O/c1-4-12(2,3)15-11(17)16-7-5-6-13(10-16)8-14-9-13/h14H,4-10H2,1-3H3,(H,15,17)
• InChI Key： NMSLHFRRLIEISS-UHFFFAOYSA-N
• SMILES： C1C2(CCCN(C(NC(C)(C)CC)=O)C2)CN1

Additional information on 2,6-Diazaspiro[3.5]nonane-6-carboxamide, N-(1,1-dimethylpropyl)-

Introduction to 2,6-Diazaspiro[3.5]nonane-6-carboxamide, N-(1,1-dimethylpropyl)- (CAS No. 2138518-22-4)

2,6-Diazaspiro[3.5]nonane-6-carboxamide, N-(1,1-dimethylpropyl)-, identified by its CAS number 2138518-22-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amide derivative has garnered attention due to its unique structural framework and potential applications in drug discovery and molecular recognition. The compound features a spirocyclic core composed of a nitrogen-containing heterocycle linked to a nonane backbone, with functionalized amide and alkyl substituents that contribute to its chemical reactivity and biological activity.

The structural motif of 2,6-Diazaspiro[3.5]nonane-6-carboxamide, N-(1,1-dimethylpropyl)- is particularly noteworthy for its ability to mimic natural products and biologically relevant scaffolds. Spirocyclic compounds are known for their conformational rigidity and stability, which can enhance binding affinity in protein-ligand interactions. The presence of two nitrogen atoms in the spirocycle introduces additional opportunities for hydrogen bonding and coordination with biological targets, making this class of compounds attractive for medicinal chemistry applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of such spirocyclic amides with high precision. Studies suggest that the N-(1,1-dimethylpropyl) substituent at the 6-position of the spirocycle plays a crucial role in modulating the compound's pharmacokinetic properties. The bulky alkyl group may enhance solubility while reducing metabolic clearance, potentially improving drug bioavailability. This aspect has been a focus of interest in optimizing lead compounds for therapeutic development.

In the context of drug discovery, 2,6-Diazaspiro[3.5]nonane-6-carboxamide, N-(1,1-dimethylpropyl)- represents a promising scaffold for designing novel inhibitors or modulators of enzyme systems. Its spirocyclic architecture is reminiscent of natural product cores found in bioactive molecules, such as those isolated from microbial sources or plant extracts. The compound's ability to engage multiple binding sites simultaneously could lead to the development of dual-action drugs with enhanced therapeutic efficacy.

One particularly intriguing application lies in the inhibition of proteases and other enzyme targets involved in metabolic pathways or disease progression. The nitrogen-rich spirocycle can serve as a hydrogen bond acceptor network, facilitating stable interactions with catalytic residues in enzymes. Preliminary studies have shown that derivatives of this scaffold exhibit inhibitory activity against certain proteases with potential relevance to inflammatory diseases or cancer biology.

The synthesis of 2,6-Diazaspiro[3.5]nonane-6-carboxamide, N-(1,1-dimethylpropyl)- presents unique challenges due to its complex three-dimensional structure. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions and functional group transformations. However, recent innovations in organometallic chemistry and transition-metal-catalyzed reactions have provided more efficient pathways for constructing spirocyclic frameworks. These advances have not only streamlined the synthesis but also enabled access to previously inaccessible analogs for further biological evaluation.

The pharmacological profile of this compound is still under active investigation by research groups worldwide. Initial pharmacokinetic studies indicate that it exhibits moderate oral bioavailability and reasonable metabolic stability in preclinical models. The N-(1,1-dimethylpropyl) group appears to contribute significantly to these properties by reducing lipophilicity while maintaining sufficient solubility for systemic absorption.

Future directions in research may focus on exploring analogs of 2,6-Diazaspiro[3.5]nonane-6-carboxamide, N-(1,1-dimethylpropyl)- through structure-activity relationship (SAR) studies. By systematically modifying substituents on the spirocycle or introducing additional functional groups, researchers aim to identify derivatives with improved potency or selectivity against specific biological targets. Such modifications could lead to novel therapeutic agents with reduced side effects compared to existing treatments.

The broader significance of this compound lies in its contribution to the expanding library of spirocyclic scaffolds available for drug discovery programs. These motifs are increasingly recognized as valuable tools for designing molecules with tailored physicochemical properties and biological activities. As computational methods continue to evolve alongside experimental techniques like high-throughput screening (HTS), compounds like 2,6-Diazaspiro[3.5]nonane-6-carboxamide, N-(1,1-dimethylpropyl)- will likely play an important role in accelerating the development of next-generation therapeutics.